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Compound of Interest

Compound Name: Dibutyl disulfide

Cat. No.: B1199301

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dibutyl disulfide, a key
organosulfur compound. It covers its fundamental chemical properties, synthesis
methodologies, and significant applications, with a particular focus on its relevance to drug
development and materials science.

Chemical Identification and Synonyms

Dibutyl disulfide is an organic disulfide with the chemical formula C8H18S2.[1][2][3][4][5] Its
unique properties make it a valuable reagent in various chemical and pharmaceutical
applications.[6]

CAS Number: 629-45-8[1][2][3][4][5][ 7]

Synonyms:

Butyl Disulfide[1][2][3][5][7]

DBDS[3][6]

Dibutyl Disulphide[5]

5,6-Dithiadecane[4]

1-(Butyldisulfanyl)butane[4]
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e n-Butyl disulfide[4]

Physicochemical Properties

The following table summarizes the key physicochemical properties of dibutyl disulfide,
compiled from various sources. This data is essential for its handling, application in
experimental setups, and for computational modeling.

Property Value Reference
Molecular Formula C8H18S2 315171
Molecular Weight 178.36 g/mol [1121141171
Appearance Colorless t(? light yellow or light BIA]5]
orange liquid
Odor Sulfurous [4]
Density 0.938 g/mL at 25 °C [2][41[8]
0.94 g/cms3 at 20 °C [1]
Melting Point -94 °C [1][4]
Boiling Point 229-233 °C [2][8]
Flash Point 93 °C (closed cup) [1][2]

Vapor Pressure

52 mmHg at 37.7 °C

[2](8]

Refractive Index n20/D 1.492 [2][8]

Water Solubility Immiscible [4]

SMILES String CCCcsscccece [2][8]
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Synthesis of Dibutyl Disulfide
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Dibutyl disulfide can be synthesized through several routes. A common laboratory and
industrial method involves the reaction of an alkyl halide with a disulfide source. Below is a
generalized experimental workflow for the synthesis of dibutyl disulfide from 1-bromobutane

and sodium disulfide.

Click to download full resolution via product page

Caption: Synthesis workflow for dibutyl disulfide.
Materials:

e Sodium sulfide nonahydrate (NazS-9H20)
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o Elemental sulfur (Ss)

» 1-Bromobutane

o Didecyldimethylammonium bromide (DDAB) or another suitable phase-transfer catalyst
e Dichloromethane (DCM)

o Deionized water

e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

» Preparation of Sodium Disulfide Solution: In a round-bottom flask, dissolve sodium sulfide
nonahydrate (1.2 equivalents) and elemental sulfur (1.1 equivalents) in water.

e Preparation of Organic Phase: In a separate flask, dissolve 1-bromobutane (1.0 equivalent)
and the phase-transfer catalyst (e.g., DDAB, 2-5 mol%) in dichloromethane.

e Reaction: Add the aqueous sodium disulfide solution to the organic solution of 1-
bromobutane. Stir the resulting biphasic mixture vigorously at room temperature for 30-60
minutes. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).

e Workup: Once the reaction is complete, transfer the mixture to a separatory funnel and
separate the aqueous and organic layers.

e Washing: Wash the organic layer with water and then with brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator to obtain the
crude product.

« Purification: Purify the crude dibutyl disulfide by distillation or column chromatography to
yield the final product.
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Applications in Drug Development and Research

Dibutyl disulfide and the disulfide bond functionality are of significant interest in drug
development and various research fields.

Organosulfur compounds, including disulfides, have a long history as antibacterial agents.[9]
[10] The disulfide linkage is crucial for the bioactivity of many of these compounds.[9] They can
interfere with bacterial cellular processes by reacting with thiol groups in essential proteins,
such as enzymes involved in lipid biosynthesis, or by generating reactive oxygen species that
damage bacterial DNA.[9] Dibutyl disulfide can serve as a model compound or a synthetic
precursor for developing new antimicrobial agents that leverage the reactivity of the disulfide
bond.[9]

Disulfide bonds are critical for stabilizing the three-dimensional structures of many bioactive
peptides and proteins.[11] However, the inherent chemical lability of disulfide bonds can be a
drawback in drug development, leading to issues with stability and shelf-life.[11] Research into
disulfide bond surrogates, such as methylene thioacetal linkages, aims to overcome these
limitations.[11] Dibutyl disulfide is used in fundamental studies to understand the chemistry of
disulfide exchange reactions and the interactions of disulfide-containing molecules in biological
systems.[6]
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4 Drug Delivery System Design
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Caption: Role of disulfide bonds in targeted drug delivery.

This diagram illustrates a strategy in which a drug is linked to a polymer via a disulfide bond.
[12] In the tumor microenvironment, which has a high concentration of glutathione (GSH), the
disulfide bond is cleaved, leading to the targeted release of the drug.[12]
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Dibutyl disulfide and related thioethers are used in surface science to study the formation of
self-assembled monolayers (SAMs).[13] Understanding the adsorption and interaction of such
molecules on surfaces, like copper, is crucial for developing new nanoscale devices and
materials.[13]

This protocol outlines a method for the separation and quantification of dibutyl disulfide from
an agqueous caustic waste emulsion, relevant to industrial process control and environmental
monitoring.

Materials:

Oil-in-water (OIW) emulsion containing dibutyl disulfide

Nanobubble generator (e.g., via hydrodynamic cavitation)

Dissolved Air Flotation (DAF) column

Gas chromatograph (GC)

Polyelectrolytes (e.g., Chitosan, Cationic polyacrylamide - CPAM) (optional)
Procedure:

e Preparation of Emulsion: Prepare a synthetic OIW emulsion by stabilizing dibutyl disulfide
in an aqueous caustic solution (e.g., 4% by weight) using a surfactant (e.g., Polysorbate) and
an ultrasonic mixer. The initial concentration of dibutyl disulfide should be known (e.g.,
1100 mg/L).

o Nanobubble Flotation:

Introduce the OIW emulsion into the DAF column.

[¢]

[e]

Generate nanobubbles (e.g., with an average diameter of 120 nm) and inject them into the
DAF column.

[e]

Optionally, add a polyelectrolyte like Chitosan or CPAM to enhance flocculation and
separation.
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o Sampling: Collect samples from the bottom outlet of the flotation column at specific time
intervals (e.g., after 10 minutes).

e Quantification by GC: Analyze the collected samples using a gas chromatograph to
determine the residual concentration of dibutyl disulfide.

o Calculation of Removal Efficiency: Calculate the removal efficiency of dibutyl disulfide
based on the initial and final concentrations.

Safety Information

Dibutyl disulfide is a chemical that requires careful handling. It is classified as a warning-level
hazard and can cause skin and eye irritation, as well as respiratory tract irritation.[1][2]

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[1][2][4]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF
ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse
cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
Continue rinsing).[1][2][4]

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store at
temperatures between 2-30°C.[1][4]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/mm/820242
https://www.sigmaaldrich.com/KR/ko/product/aldrich/b93989
https://www.tcichemicals.com/CA/en/p/D1395
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8286303.htm
https://www.ottokemi.com/research-essentials-chemicals/dibutyl-disulfide-95-d-0656.aspx
https://www.ottokemi.com/research-essentials-chemicals/dibutyl-disulfide-95-d-0656.aspx
https://www.nordmann.global/en/products/dibutyl-disulfide
https://www.scbt.com/p/dibutyl-disulfide-629-45-8
https://www.sigmaaldrich.com/SG/en/product/aldrich/b93989
https://www.mdpi.com/1422-0067/24/10/8659
https://pmc.ncbi.nlm.nih.gov/articles/PMC10218091/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10218091/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12245845/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12245845/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11283832/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11283832/
https://pubs.acs.org/doi/10.1021/nn700042b
https://www.benchchem.com/product/b1199301#dibutyl-disulfide-cas-number-and-synonyms
https://www.benchchem.com/product/b1199301#dibutyl-disulfide-cas-number-and-synonyms
https://www.benchchem.com/product/b1199301#dibutyl-disulfide-cas-number-and-synonyms
https://www.benchchem.com/product/b1199301#dibutyl-disulfide-cas-number-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199301?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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